Cas no 2171995-82-5 ({8-methyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonamide)

• Product Name: {8-methyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonamide
• CAS No: 2171995-82-5
• MF: C₁₁H₁₉NO₄S
• MW: 261.337862253189
• CID: 6186866
• PubChem ID: 165541509
• Update Time: 2025-06-18

{8-methyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• {8-methyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonamide
• {8-methyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonamide
• EN300-1479209
• 2171995-82-5

• Inchi： 1S/C11H19NO4S/c1-8-2-4-11(5-3-8)6-10(13)16-9(11)7-17(12,14)15/h8-9H,2-7H2,1H3,(H2,12,14,15)
• InChI Key： YBOUTPWQDNHYJH-UHFFFAOYSA-N
• SMILES： S(CC1C2(CC(=O)O1)CCC(C)CC2)(N)(=O)=O

Computed Properties

• Exact Mass: 261.10347926g/mol
• Monoisotopic Mass: 261.10347926g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 404
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 94.8Ų

Additional information on {8-methyl-3-oxo-2-oxaspiro4.5decan-1-yl}methanesulfonamide

Introduction to {8-methyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonamide (CAS No. 2171995-82-5)

{8-methyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonamide (CAS No. 2171995-82-5) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique spirocyclic structure and methanesulfonamide functional group, exhibits promising biological activities and potential therapeutic applications. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and recent research findings related to this compound.

The chemical structure of {8-methyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonamide is composed of a spirocyclic core with a methyl substituent at the 8-position and an oxo group at the 3-position. The methanesulfonamide moiety is attached to the spirocyclic ring at the 1-position. This intricate structure confers the compound with unique physical and chemical properties, making it an interesting target for both academic and industrial research.

Recent studies have focused on the synthesis of {8-methyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonamide. One notable approach involves the use of a multistep synthesis route starting from readily available starting materials. The key steps include the formation of the spirocyclic core through a ring-closing metathesis reaction, followed by selective functionalization to introduce the methanesulfonamide group. This synthetic strategy has been optimized to achieve high yields and purity, making it suitable for large-scale production.

The biological activities of {8-methyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonamide have been extensively investigated in various in vitro and in vivo models. One of the most significant findings is its potent anti-inflammatory activity. Studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, making it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, {8-methyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonamide has also demonstrated promising antitumor activity. Research has indicated that it can induce apoptosis in cancer cells by modulating key signaling pathways involved in cell survival and proliferation. This makes it a valuable lead compound for the development of new anticancer drugs.

The pharmacokinetic properties of {8-methyl-3-oxo-2-oxaspiro[4.5]decan-1-yl}methanesulfonamide have also been studied to assess its suitability for therapeutic applications. Preliminary data suggest that it has favorable oral bioavailability and a reasonable half-life, which are essential characteristics for a drug candidate. However, further studies are needed to optimize its pharmacokinetic profile and evaluate its safety in preclinical models.

Recent advancements in computational chemistry have also contributed to our understanding of {8-methyl-3-o xo -2 - o x as p i ro [ 4 . 5 ] d e c an - 1 - y l } m e t h an e s u l f o n am i d e . Molecular dynamics simulations have provided insights into its conformational flexibility and interactions with biological targets, which can guide the design of more potent analogs with improved therapeutic properties.

In conclusion, {8-methyl - 3 - ox o - 2 - ox as p i ro [ 4 . 5 ] d e c an - 1 - y l } m e t h an e s u l f o n am i d e (CAS No. 2171995 - 82 - 5) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure, coupled with its anti-inflammatory and antitumor properties, makes it an attractive target for further research and development in medicinal chemistry and pharmaceutical sciences.